Cas no 2757-83-7 (2,4,5,6(1H,3H)-Pyrimidinetetrone,1-methyl-)

• Product Name: 2,4,5,6(1H,3H)-Pyrimidinetetrone,1-methyl-
• CAS No: 2757-83-7
• MF: C₅H₄N₂O₄
• MW: 156.096261024475
• CID: 261970
• PubChem ID: 257345
• Update Time: 2025-04-19

2,4,5,6(1H,3H)-Pyrimidinetetrone,1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,5,6(1H,3H)-Pyrimidinetetrone,1-methyl-
• 1-methyl-1,3-diazinane-2,4,5,6-tetrone
• 1-methylalloxan
• 1-methylalloxane
• 1-methylpyrimidine-2,4,5,6(1h,3h)-tetrone
• 3-methylalloxan
• AC1L5WKT
• AC1Q6DC3
• AR-1C4758
• CCG-40521
• CTK4F9904
• Methylalloxane hydrate
• N-methyl alloxan
• N-methyl-alloxan
• N-methylalloxane
• NSC85316
• SureCN251169
• SCHEMBL251169
• DTXSID70292753
• 2,4,5,6(1H,3H)-Pyrimidinetetrone, 1-methyl-
• NSC 85316
• 2757-83-7
• EN300-7717793
• methylalloxan
• NSC-85316

• Inchi： 1S/C5H4N2O4/c1-7-4(10)2(8)3(9)6-5(7)11/h1H3,(H,6,9,11)
• InChI Key： MYANJNWISKAXRA-UHFFFAOYSA-N
• SMILES： O=C1C(C(NC(N1C)=O)=O)=O

Computed Properties

• Exact Mass: 156.01712
• Monoisotopic Mass: 156.01710661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones